4-(4-Fluoro-benzenesulfonylamino)-benzoic acid
Overview
Description
4-(4-Fluoro-benzenesulfonylamino)-benzoic acid (4-FBBA) is an organic compound with a molecular formula of C10H8FNO4S. It is a white crystalline solid that is soluble in water and alcohols. 4-FBBA is a synthetic compound that is used in a variety of scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
Sensing Applications
4-(4-Fluoro-benzenesulfonylamino)-benzoic acid: can be utilized in the development of sensors due to its interaction with diols and strong Lewis bases such as fluoride or cyanide anions. This interaction is crucial for creating both homogeneous assays and heterogeneous detection systems .
Biological Labelling
The compound’s reactivity with diols also allows it to be used in biological labelling. This application is significant for tracking and observing biological processes in real-time, providing insights into cellular functions .
Protein Manipulation and Modification
Researchers can employ 4-(4-Fluoro-benzenesulfonylamino)-benzoic acid for protein manipulation and modification. This is particularly useful in the study of protein structure and function, as well as in the development of new therapeutic proteins .
Separation Technologies
The ability of 4-(4-Fluoro-benzenesulfonylamino)-benzoic acid to bind with diols can be harnessed in separation technologies. It can be used to separate and purify biomolecules, which is essential in both research and pharmaceutical manufacturing .
Development of Therapeutics
Due to its chemical properties, 4-(4-Fluoro-benzenesulfonylamino)-benzoic acid can be used in the development of therapeutics. Its interaction with various biological molecules makes it a candidate for drug design and delivery systems .
Analytical Methods
This compound can be incorporated into microparticles and polymers for analytical methods. It can be used in the controlled release of drugs like insulin, making it valuable in diabetes research and treatment .
properties
IUPAC Name |
4-[(4-fluorophenyl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO4S/c14-10-3-7-12(8-4-10)20(18,19)15-11-5-1-9(2-6-11)13(16)17/h1-8,15H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZAGNXODGTUSSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)NS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluoro-benzenesulfonylamino)-benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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